3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-bromobenzoate

• IUPAC Name: [3-(2-methoxyphenyl)-4-oxochromen-7-yl] 2-bromobenzoate
• InChI: InChI=1S/C23H15BrO5/c1-27-20-9-5-3-6-15(20)18-13-28-21-12-14(10-11-17(21)22(18)25)29-23(26)16-7-2-4-8-19(16)24/h2-13H,1H3
• InChI Key: JOOSEEYNZWPPCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=COC3=C(C2=O)C=CC(=C3)OC(=O)C4=CC=CC=C4Br
• Molecular Formula: C23H15BrO5
• Molecular Weight: 451.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-bromobenzoate often involves multi-step organic reactions, including cyclization, acylation, and substitution reactions. A common method for synthesizing chromen-4-one derivatives, which are structurally related to the compound , employs domino Friedel-Crafts acylation/annulation reactions between alkynes and acyl chlorides in the presence of Lewis acids. This method facilitates the synthesis of chromen-4-one derivatives with high regioselectivity and yield, highlighting the efficiency of utilizing domino reactions in synthesizing complex organic molecules like 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-bromobenzoate (Bam & Chalifoux, 2018).

Molecular Structure Analysis

The molecular structure of compounds closely related to 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-bromobenzoate, such as 2-amino-3-cyano-4-(4-methylphenyl)-6-methoxyl-1,4,9,10-tetrahydrobenzo[f]chromene, has been determined using X-ray crystallography. These studies reveal that the atoms within the pyran ring of such compounds tend to be coplanar, which is a characteristic feature differing from other similar compounds. The structure is further stabilized by intermolecular hydrogen bonds (Wang et al., 2005).